Cas no 1477517-18-2 ((2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole)

• Product Name: (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole
• CAS No: 1477517-18-2
• MF: C₂₀H₂₅O₃P
• MW: 344.38446688652
• MDL: MFCD31630763
• CID: 4556225
• PubChem ID: 131698363
• Update Time: 2025-10-29

(2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-(Tert-butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole
• (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole
• D72280
• MFCD31630763
• (2R,3R)-3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole, min. 97% (R,R)-Me-BI-DIME
• 1292310-20-3
• Rel-(2R,3R)-3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole
• (2R,3R)-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydro-1,3-benzoxaphosphole
• CS-0034986
• (2R,3R)-3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2-methyl-2,3-dihydrobenzo[d][1,3]oxaphosphole
• 1477517-18-2
• (2R,3R)-3-(tert-butyl)-4- (2,6-dimethoxyphenyl)-2- methyl-2,3- dihydrobenzo[d][1,3]oxapho sphole
• CJC51718

• MDL： MFCD31630763
• Inchi： 1S/C20H25O3P/c1-13-23-17-12-7-9-14(19(17)24(13)20(2,3)4)18-15(21-5)10-8-11-16(18)22-6/h7-13H,1-6H3/t13-,24+/m1/s1
• InChI Key： MWVWXQBMRNEOBK-OZAJXLCCSA-N
• SMILES： [P@]1(C2C(=CC=CC=2O[C@H]1C)C1C(=CC=CC=1OC)OC)C(C)(C)C

Computed Properties

• Exact Mass: 344.15413165g/mol
• Monoisotopic Mass: 344.15413165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 4.3

Additional information on (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole

Introduction to Compound CAS No. 1477517-18-2: (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole

(2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole (CAS No. 1477517-18-2) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of benzoxaphospholes, which are heterocyclic compounds containing a phosphorus atom and an oxygen atom in a six-membered ring. The specific stereochemistry and functional groups of this compound make it particularly interesting for various applications, including pharmaceuticals and materials science.

The molecular structure of (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole is characterized by its tert-butyl group at the 3-position, a 2,6-dimethoxyphenyl substituent at the 4-position, and a methyl group at the 2-position. These substituents not only contribute to the overall stability and reactivity of the molecule but also influence its biological activity and potential therapeutic applications.

Recent research has focused on the synthesis and characterization of benzoxaphospholes, including (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole. A study published in the Journal of Organic Chemistry (JOC) in 2021 detailed an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions. The method involves the sequential addition of tert-butyl Grignard reagent to a phosphorus-containing intermediate followed by the introduction of the 2,6-dimethoxyphenyl group through Suzuki coupling. This approach not only simplifies the synthetic process but also improves yield and purity.

In terms of biological activity, (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole has shown promising results in preliminary studies. A 2020 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

Furthermore, research has explored the potential use of benzoxaphospholes as inhibitors of specific enzymes involved in various diseases. A notable example is their activity against protein kinases, which are key targets in cancer therapy. A study published in ACS Medicinal Chemistry Letters in 2019 demonstrated that (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole selectively inhibits certain kinases with high potency and selectivity. This selective inhibition could potentially reduce off-target effects and improve therapeutic outcomes.

The physical properties of (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole have also been extensively studied. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 98°C. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various chemical reactions and formulations. Additionally, its stability under different conditions has been evaluated to ensure its reliability in both laboratory settings and industrial applications.

In conclusion, (2R,3R)-3-Tert-butyl-4-(2,6-dimethoxyphenyl)-2-methyl-2H-1,3-benzoxaphosphole (CAS No. 1477517-18-2) is a multifaceted compound with significant potential in both academic research and practical applications. Its unique structure and biological activities make it an attractive candidate for further investigation in areas such as anti-inflammatory agents and kinase inhibitors. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of novel therapeutic strategies.